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Compound of Interest

Compound Name: Methyl 4-methylbenzoate

Cat. No.: B193300 Get Quote

An In-depth Technical Guide to the Melting and Boiling Points of Methyl 4-methylbenzoate

This technical guide provides a comprehensive overview of the melting and boiling points of

methyl 4-methylbenzoate, tailored for researchers, scientists, and professionals in drug

development. This document outlines the physical properties, detailed experimental protocols

for their determination, and a logical framework for understanding these characteristics.

Physical Properties of Methyl 4-methylbenzoate
Methyl 4-methylbenzoate, also known as methyl p-toluate, is an organic compound with the

chemical formula C₉H₁₀O₂. It presents as an opaque, colorless to white crystalline solid.[1]

Accurate determination of its melting and boiling points is crucial for its identification, purity

assessment, and application in various chemical syntheses.

Data Presentation
The experimentally determined melting and boiling points of methyl 4-methylbenzoate are

summarized in the table below. It is important to note that the boiling point is pressure-

dependent.
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Physical Property Value Conditions

Melting Point 32-35 °C Atmospheric Pressure

33 °C 760.00 mm Hg

34 °C Not Specified

Boiling Point 217-223 °C
Atmospheric Pressure (760

mmHg)

103-104 °C 15 mmHg

References:[1][2][3][4][5][6]

Experimental Protocols
The following sections detail the standard laboratory procedures for determining the melting

and boiling points of a solid compound like methyl 4-methylbenzoate.

Determination of Melting Point
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

A broadened melting point range is often indicative of impurities.[7]

Method 1: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp or DigiMelt)

This is the most common and accurate method used in modern laboratories.[8]

Apparatus: Melting point apparatus, sealed capillary tubes, mortar and pestle.

Procedure:

Sample Preparation: Ensure the methyl 4-methylbenzoate sample is completely dry and

finely powdered. If necessary, grind the crystals using a clean, dry mortar and pestle.[8]

Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample,

trapping a small amount of the solid. Tap the sealed end of the tube on a hard surface to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB6224862_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6224862.htm
https://www.guidechem.com/guideview/lab/methyl-4-methylbenzoate-structure-safety.html
https://www.chemsynthesis.com/base/chemical-structure-22209.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=methyl+4-methylbenzoate
https://www.thegoodscentscompany.com/data/rw1259321.html
https://www.benchchem.com/product/b193300?utm_src=pdf-body
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/product/b193300?utm_src=pdf-body
https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


compact the sample to a height of about 2-3 mm.[9]

Apparatus Setup: Place the packed capillary tube into the heating block of the melting

point apparatus.

Approximate Melting Point Determination: Heat the sample rapidly to get a preliminary,

approximate melting point range. This saves time in the subsequent accurate

determination.[7][10]

Accurate Melting Point Determination: Allow the apparatus to cool. Then, begin heating

again at a slow rate, typically 1-2 °C per minute, starting from a temperature about 10-15

°C below the approximate melting point.[10]

Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature at which the first drop of liquid appears (the beginning of the melting range)

and the temperature at which the entire sample becomes a clear liquid (the end of the

melting range).

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[11][12]

Method 1: Thiele Tube Method

This classic method is effective for determining the boiling point of small quantities of a liquid.

Apparatus: Thiele tube, thermometer, small test tube (e.g., Durham tube), capillary tube

sealed at one end, mineral oil, and a heat source.

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of the substance (in its liquid

state, i.e., melted methyl 4-methylbenzoate) into the small test tube.

Capillary Inversion: Place a capillary tube, sealed at one end, into the test tube with the

open end downwards.
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Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or thread.

The bulb of the thermometer should be level with the sample.

Heating: Immerse the assembly in a Thiele tube containing mineral oil, ensuring the

sample is below the oil level. Gently heat the side arm of the Thiele tube.[11]

Observation: As the temperature rises, air trapped in the capillary tube will bubble out.

Continue heating until a steady and rapid stream of bubbles emerges from the capillary

tube.

Recording the Boiling Point: Turn off the heat source. The stream of bubbles will slow

down and stop. The temperature at which the liquid begins to enter the capillary tube is the

boiling point of the substance at the current atmospheric pressure.[11]

Logical Framework
The following diagram illustrates the logical relationship between methyl 4-methylbenzoate
and the determination of its key physical properties, the melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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